5-(3,5-dimethyl-1-piperidinyl)-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(3,5-dimethylpiperidin-1-yl)-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H18FN3O/c1-11-7-12(2)10-21(9-11)17-15(8-19)20-16(22-17)13-3-5-14(18)6-4-13/h3-6,11-12H,7,9-10H2,1-2H3
• InChI Key: YNFGTUCWIRQEKB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=C(N=C(O2)C3=CC=C(C=C3)F)C#N)C
• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol

Description

5-(3,5-dimethyl-1-piperidinyl)-2-(4-fluorophenyl)-1,3-oxazole-4-carbonitrile, also known as DFPMOCN, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Medicinal Chemistry Applications

Research in medicinal chemistry often explores compounds with similar structures for their potential as modulators of biological receptors or as therapeutic agents. For instance, compounds with the oxazole moiety and various substitutions have been investigated for their activities against different receptors and diseases. Such compounds have been synthesized and evaluated for their potential in female healthcare, including contraception, fibroids, endometriosis, and certain breast cancers, demonstrating the importance of structural modifications in achieving specific biological activities (Fensome et al., 2008).

Fluorescent Molecular Probes

Fluorescent solvatochromic dyes incorporating oxazole rings have been developed, showcasing strong solvent-dependent fluorescence. These properties are beneficial for creating ultrasensitive fluorescent molecular probes for studying biological events and processes. The design of such dyes involves a "push-pull" electron transfer system, indicating the versatility of oxazole derivatives in the development of advanced scientific tools (Diwu et al., 1997).

Anticancer Research

Oxazole derivatives have also been synthesized and characterized for their in vitro anticancer activities. Some compounds, including those with the 1,3-oxazole-4-carbonitrile moiety, have shown growth inhibitory and cytostatic activities against cancer cell lines, highlighting their potential as frameworks for developing new anticancer drugs. This research underscores the critical role of chemical synthesis in discovering potent antitumor agents (Kachaeva et al., 2018).